Cas no 2649085-46-9 (2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene)

2-Fluoro-4-(2-isocyanatoethyl)-1-methylbenzene is a fluorinated aromatic isocyanate compound characterized by its reactive isocyanate functional group and methyl-substituted benzene ring. This structure imparts versatility in polymer and chemical synthesis, particularly in polyurethane applications, where it contributes to enhanced material properties such as thermal stability and chemical resistance. The fluorine substituent further modifies reactivity and electronic characteristics, making it valuable for specialized coatings, adhesives, and elastomers. Its precise molecular design allows for tailored crosslinking in high-performance formulations. Handling requires strict adherence to safety protocols due to the isocyanate group's sensitivity to moisture and potential health hazards. Suitable for industrial R&D and advanced material production.
2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene structure
2649085-46-9 structure
Product Name:2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene
CAS No:2649085-46-9
MF:C10H10FNO
MW:179.190906047821
CID:6085484
PubChem ID:165968017
Update Time:2025-06-08

2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene
    • EN300-1794611
    • 2649085-46-9
    • Inchi: 1S/C10H10FNO/c1-8-2-3-9(6-10(8)11)4-5-12-7-13/h2-3,6H,4-5H2,1H3
    • InChI Key: UIZFYPJPNHAYHT-UHFFFAOYSA-N
    • SMILES: FC1=C(C)C=CC(=C1)CCN=C=O

Computed Properties

  • Exact Mass: 179.074642105g/mol
  • Monoisotopic Mass: 179.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 29.4Ų

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Additional information on 2-fluoro-4-(2-isocyanatoethyl)-1-methylbenzene

Comprehensive Overview of 2-Fluoro-4-(2-isocyanatoethyl)-1-methylbenzene (CAS No. 2649085-46-9)

2-Fluoro-4-(2-isocyanatoethyl)-1-methylbenzene (CAS No. 2649085-46-9) is a specialized aromatic compound featuring a unique combination of functional groups, including a fluoro substituent and an isocyanatoethyl moiety. This compound has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and advanced material science due to its versatile reactivity and potential applications. The presence of the isocyanate group makes it a valuable intermediate for the preparation of polyurethanes, coatings, and adhesives, while the fluoro group enhances its stability and bioavailability in drug development.

In recent years, the demand for fluorinated compounds like 2-Fluoro-4-(2-isocyanatoethyl)-1-methylbenzene has surged, driven by their role in the development of next-generation pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential to improve the metabolic stability and binding affinity of drug candidates. The compound's CAS No. 2649085-46-9 is frequently searched in academic and industrial databases, reflecting its growing importance in high-performance materials and biomedical applications.

The synthesis of 2-Fluoro-4-(2-isocyanatoethyl)-1-methylbenzene involves multi-step organic reactions, often starting from commercially available precursors. Its isocyanate functionality allows for facile conjugation with amines, alcohols, and other nucleophiles, enabling the creation of diverse derivatives. This reactivity is particularly valuable in the design of targeted drug delivery systems and smart materials, where precise molecular control is essential. The compound's fluoro substituent also contributes to its lipophilicity, making it a candidate for blood-brain barrier penetration studies in neuroscience research.

From an industrial perspective, 2-Fluoro-4-(2-isocyanatoethyl)-1-methylbenzene is gaining traction in the development of eco-friendly coatings and adhesives. With increasing regulatory pressure on volatile organic compounds (VOCs), this compound offers a pathway to low-emission formulations. Its CAS No. 2649085-46-9 is often associated with patents related to sustainable material innovation, aligning with global trends toward green chemistry and circular economy practices.

In the realm of pharmaceutical research, 2-Fluoro-4-(2-isocyanatoethyl)-1-methylbenzene is explored for its potential in cancer therapeutics and central nervous system (CNS) drugs. The fluoro group's ability to modulate electronic effects and hydrogen bonding interactions makes it a key player in structure-activity relationship (SAR) studies. Additionally, its isocyanatoethyl side chain provides a handle for bioconjugation, enabling the development of antibody-drug conjugates (ADCs) and other targeted therapies.

As the scientific community continues to investigate 2-Fluoro-4-(2-isocyanatoethyl)-1-methylbenzene, its CAS No. 2649085-46-9 remains a focal point for innovation. Whether in material science, drug discovery, or industrial applications, this compound exemplifies the intersection of chemistry and cutting-edge technology. Its versatility and adaptability ensure its relevance in addressing some of the most pressing challenges in modern science and industry.

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